Cas no 2248405-39-0 (2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid
• CAS No: 2248405-39-0
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5911447
• PubChem ID: 165827671
• Update Time: 2025-06-14

2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248405-39-0
• EN300-1671329
• 2-{[(tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid

• Inchi： 1S/C12H12F3NO4/c1-12(2,3)20-11(19)16-9-5(10(17)18)4-6(13)7(14)8(9)15/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ANZXWCCAXDTMOZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(=O)O)=C1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid (CAS No. 2248405-39-0)

2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid (CAS No. 2248405-39-0) is a fluorinated benzoic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and trifluorinated aromatic ring, plays a pivotal role in the synthesis of bioactive molecules. Its unique structural features, including the 3,4,5-trifluoro substitution, enhance its reactivity and selectivity in coupling reactions, making it a valuable intermediate in drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted derivatives like 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid. Researchers frequently search for "Boc-protected amino acids" or "trifluorobenzoic acid applications" to explore its utility in peptide synthesis and enzyme inhibition studies. Recent trends also highlight its potential in developing PET radiotracers and proteolysis-targeting chimeras (PROTACs), aligning with the industry's focus on targeted therapies.

From a synthetic perspective, the CAS No. 2248405-39-0 compound offers advantages such as stability under acidic conditions due to the Boc group, while the carboxylic acid moiety facilitates further functionalization. Its solubility in organic solvents like DMF and THF makes it compatible with standard cross-coupling protocols. These properties are frequently queried in forums discussing "fluorinated building blocks for drug design" or "Boc deprotection optimization," reflecting its relevance in modern organic chemistry.

Environmental and regulatory considerations are also critical for 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid. While not classified as hazardous, its handling requires standard laboratory precautions. Users often search for "green chemistry alternatives for fluorinated intermediates" or "safe handling of Boc-amino acids," emphasizing the need for sustainable synthesis routes. Recent advancements in flow chemistry and biocatalysis have further optimized its production, reducing waste and energy consumption.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3,4,5-trifluorobenzoic acid (CAS No. 2248405-39-0) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in peptide modification, small-molecule drug development, and material science ensures its continued prominence. As the scientific community explores "next-generation fluorinated pharmaceuticals," this compound remains a cornerstone for breakthroughs in life sciences.